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Compound of Interest

Compound Name:
S-Isopropylisothiourea

hydrobromide

Cat. No.: B1608640 Get Quote

An In-depth Technical Guide to S-
Isopropylisothiourea Hydrobromide
This guide provides a comprehensive overview of the chemical properties, structure, and

biological activity of S-Isopropylisothiourea hydrobromide, tailored for researchers,

scientists, and professionals in drug development.

Chemical Properties and Structure
S-Isopropylisothiourea hydrobromide is a white to off-white crystalline powder.[1] It is known

for its role as a potent inhibitor of nitric oxide synthase (NOS).[2]

Table 1: Physicochemical Properties of S-Isopropylisothiourea Hydrobromide
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Property Value Reference

Molecular Formula C₄H₁₀N₂S • HBr [2][3][4]

Molecular Weight 199.11 g/mol [2][3][4][5]

Melting Point 82-86 °C [1][5]

Appearance
White to off-white crystalline

powder
[1]

Purity ≥98% [3][4]

Storage Temperature Room Temperature or -20°C [1][2][3]

Table 2: Solubility Data

Solvent Solubility Reference

DMF >50 mg/mL [1][3]

DMSO
>20 mg/mL (Soluble to 100

mM)
[1][2][3]

Ethanol >100 mg/mL [1][3]

PBS (pH 7.2) >30 mg/mL [1][3]

Chemical Structure

S-Isopropylisothiourea hydrobromide belongs to the class of organic compounds known as

isothioureas.[6] These compounds are characterized by the isothiourea group, with the general

structure R¹SC(=NR²)N(R³)R⁴.[6]

IUPAC Name: isopropyl carbamimidothioate, monohydrobromide[3]

SMILES: N/C(SC(C)C)=N/[H].Br[3]

InChI Key: SLGVZEOMLCTKRK-UHFFFAOYSA-N[3]
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Experimental Protocols
Synthesis of S-Isopropylisothiourea Hydrobromide

A general method for the preparation of hydrobromide salts of S-alkylisothiourea derivatives

involves the reaction of thiourea with an appropriate alkyl halide. For S-Isopropylisothiourea
hydrobromide, this would involve the reaction of thiourea with 2-bromopropane.

Reaction Scheme:

Illustrative Protocol:

Reaction Setup: Dissolve thiourea in a suitable solvent, such as ethanol or isopropanol, in a

round-bottom flask equipped with a reflux condenser and a magnetic stirrer.

Addition of Alkyl Halide: Add an equimolar amount of 2-bromopropane to the solution.

Reaction Conditions: Heat the mixture to reflux and maintain for several hours until the

reaction is complete, which can be monitored by thin-layer chromatography (TLC).

Isolation and Purification: After cooling to room temperature, the product may precipitate out

of the solution. The crude product can be collected by filtration and recrystallized from a

suitable solvent system, such as ethanol/ether, to yield pure S-Isopropylisothiourea
hydrobromide.[7]

Structural Analysis

The structure and purity of the synthesized S-Isopropylisothiourea hydrobromide can be

confirmed using standard analytical techniques:

Nuclear Magnetic Resonance (NMR) Spectroscopy: ¹H NMR and ¹³C NMR spectroscopy can

be used to confirm the presence of the isopropyl group and the isothiourea core, as well as

to ensure the absence of impurities.

Infrared (IR) Spectroscopy: IR spectroscopy can identify the characteristic functional groups

present in the molecule, such as N-H and C-N bonds.
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Mass Spectrometry (MS): High-resolution mass spectrometry can be used to determine the

exact molecular weight and confirm the molecular formula of the compound.[8]

Biological Activity and Mechanism of Action
S-Isopropylisothiourea hydrobromide is a potent inhibitor of nitric oxide synthase (NOS), an

enzyme responsible for the production of nitric oxide (NO), a key signaling molecule in various

physiological and pathological processes.[1][2] It exhibits some selectivity for the inducible

isoform of NOS (iNOS).[2]

Table 3: Inhibitory Activity (Ki) against Human NOS Isoforms

NOS Isoform Ki (nM) Reference

iNOS (inducible) 9.8 [3]

eNOS (endothelial) 22 [3]

nNOS (neuronal) 37 [3]

The inhibition of NOS by S-Isopropylisothiourea hydrobromide occurs at the arginine

binding site.[2] By blocking the production of nitric oxide, this compound can be a valuable tool

for studying the roles of NOS in various disease models.[1][9]

Signaling Pathway of Nitric Oxide Synthesis and Inhibition

The following diagram illustrates the enzymatic reaction catalyzed by Nitric Oxide Synthase

(NOS) and its inhibition by S-Isopropylisothiourea hydrobromide.
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NOS Catalyzed Reaction

Inhibition

L-Arginine Nitric Oxide Synthase (NOS)

O₂ + NADPH

L-Citrulline

Nitric Oxide (NO) + NADP⁺

S-Isopropylisothiourea
hydrobromide

Inhibits

Click to download full resolution via product page

Caption: Inhibition of Nitric Oxide Synthase by S-Isopropylisothiourea hydrobromide.

Experimental Workflow for Evaluating NOS Inhibition

The following diagram outlines a typical workflow for assessing the inhibitory potential of a

compound against Nitric Oxide Synthase.
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Start: Compound of Interest
(S-Isopropylisothiourea hydrobromide)

1. Enzyme Preparation
(Purified NOS isoforms)

2. Assay Setup
(Incubate NOS with L-Arginine,

Cofactors, and Inhibitor)

3. Measurement of NO Production
(e.g., Griess Assay)

4. Data Analysis
(Calculate IC₅₀ and Ki values)

Conclusion:
Determine Inhibitory Potency and Selectivity

Click to download full resolution via product page

Caption: Workflow for assessing NOS inhibitory activity.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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